Cas no 34751-25-2 (3-acetoxy-24-nor-3beta-chol-5-en-23-oic acid)

• Product Name: 3-acetoxy-24-nor-3beta-chol-5-en-23-oic acid
• CAS No: 34751-25-2
• MF: C₂₅H₃₈O₄
• MW: 402.566828250885
• CID: 1470745
• PubChem ID: 21119746
• Update Time: 2024-03-01

3-acetoxy-24-nor-3beta-chol-5-en-23-oic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetoxy-24-nor-3beta-chol-5-en-23-oic acid
• (3R)-3-[(3R,8S,9S,10R,13R,14S,17R)-3-(acetyloxy)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid (non-preferred name)
• 3-acetoxy-24-nor-3&#x3B2
• -chol-5-en-23-oic acid
• 3β-Acetyloxy-24-norchol-5-en-23-oic acid
• 3-acetoxy-24-nor-3beta-chol-5-en-23-oic acid

• Inchi： 1S/C25H38O4/c1-15(13-23(27)28)20-7-8-21-19-6-5-17-14-18(29-16(2)26)9-11-24(17,3)22(19)10-12-25(20,21)4/h5,15,18-22H,6-14H2,1-4H3,(H,27,28)/t15-,18+,19+,20-,21+,22+,24+,25-/m1/s1
• InChI Key： COSNVBYTQXPMFE-NXBNXRBISA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC(=O)O)CC[C@H]21

Computed Properties

• Exact Mass: 402.27700969g/mol
• Monoisotopic Mass: 402.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives